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Compound of Interest

Compound Name: DPTIP-prodrug 18

Cat. No.: B15574852

Get Quote

An In-depth Technical Guide on the Chemical Structure and Activity of DPTIP-Prodrug 18

This technical guide provides a comprehensive overview of DPTIP-prodrug 18 (P18), an orally

bioavailable and brain-penetrant prodrug of the potent neutral sphingomyelinase-2 (nSMase2)

inhibitor, DPTIP. This document is intended for researchers, scientists, and professionals in the

field of drug development.

Introduction
Extracellular vesicles (EVs) are key players in cell-to-cell communication and can contribute to

disease progression by transporting pathological cargo. A critical enzyme in the biogenesis of

EVs is the neutral sphingomyelinase-2 (nSMase2). Its inhibition is a promising therapeutic

strategy for various disease states. 2,6-Dimethoxy-4-(5-phenyl-4-thiophen-2-yl-1H-imidazol-2-

yl)-phenol (DPTIP) is a highly potent nSMase2 inhibitor with an IC50 of 30 nM.[1][2][3]

However, its clinical development has been hampered by poor oral pharmacokinetics and rapid

clearance.[1][4]

To overcome these limitations, a series of prodrugs were developed by masking the phenolic

hydroxyl group of DPTIP. Among them, prodrug 18 (P18) was identified as the most promising

candidate. P18 features a 2',6'-diethyl-1,4'-bipiperidinyl-based promoiety, which significantly
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enhances oral absorption, metabolic stability, and brain penetration compared to the parent

compound.[1][5]

Chemical Structure and Synthesis
DPTIP-prodrug 18 is synthesized by attaching a 2',6'-diethyl-1,4'-bipiperidinyl promoiety to the

phenolic hydroxyl group of DPTIP via a carbamate linker.[1] This modification masks the polar

phenol group, improving the molecule's pharmacokinetic properties.

The synthesis of P18 is a multi-step process. First, the promoiety intermediate, 2',6'-diethyl-

1,4'-bipiperidine (Intermediate 8), is prepared in a three-step sequence. The final step involves

the reaction of DPTIP with this intermediate to yield the P18 prodrug.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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